Cas no 1254561-24-4 (1-Ethenyl-3-propylpyrrolidin-2-one)

• Product Name: 1-Ethenyl-3-propylpyrrolidin-2-one
• CAS No: 1254561-24-4
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 6192547
• PubChem ID: 22259528
• Update Time: 2025-06-15

1-Ethenyl-3-propylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-ethenyl-3-propylpyrrolidin-2-one
• SCHEMBL3365506
• EN300-37474597
• 1254561-24-4
• 1-Ethenyl-3-propylpyrrolidin-2-one

• Inchi： 1S/C9H15NO/c1-3-5-8-6-7-10(4-2)9(8)11/h4,8H,2-3,5-7H2,1H3
• InChI Key： VNKSQJMKZBPKQH-UHFFFAOYSA-N
• SMILES： O=C1C(CCC)CCN1C=C

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-Ethenyl-3-propylpyrrolidin-2-one

Comprehensive Overview of 1-Ethenyl-3-propylpyrrolidin-2-one (CAS No. 1254561-24-4): Properties, Applications, and Industry Insights

1-Ethenyl-3-propylpyrrolidin-2-one, identified by its CAS No. 1254561-24-4, is a specialized organic compound belonging to the pyrrolidinone family. This molecule has garnered significant attention in pharmaceutical and material science research due to its unique structural features, which include a vinyl group (ethenyl) and a propyl side chain. The compound's versatility makes it a valuable intermediate in synthetic chemistry, particularly in the development of novel drug candidates and advanced polymers. Researchers are increasingly exploring its potential in bioactive molecule design and smart material applications, aligning with current trends in green chemistry and sustainable synthesis.

The molecular structure of 1-Ethenyl-3-propylpyrrolidin-2-one combines a pyrrolidin-2-one core with strategically placed substituents that enhance its reactivity profile. This configuration allows for diverse chemical transformations, making it particularly useful in click chemistry reactions and catalyzed coupling processes. Recent studies highlight its role in creating N-heterocyclic scaffolds, which are crucial building blocks for central nervous system (CNS) therapeutics. The compound's lipophilicity and hydrogen-bonding capacity contribute to its growing popularity in drug discovery pipelines, especially for targets requiring blood-brain barrier penetration.

In material science applications, CAS No. 1254561-24-4 demonstrates remarkable potential as a monomer for functional polymer synthesis. Its vinyl group enables facile polymerization through radical mechanisms, while the pyrrolidinone moiety imparts desirable thermal stability to resulting materials. Industry experts are investigating its use in self-healing coatings and stimuli-responsive hydrogels, addressing the surging demand for adaptive materials in medical devices and wearable technologies. These applications resonate with current market trends toward biocompatible polymers and environmentally friendly material solutions.

Synthetic approaches to 1-Ethenyl-3-propylpyrrolidin-2-one typically involve Michael addition reactions or ring-forming strategies from appropriate precursors. Recent advancements in flow chemistry techniques have improved the compound's production efficiency, reducing waste generation and energy consumption – key considerations in modern process chemistry optimization. Analytical characterization commonly employs NMR spectroscopy and mass spectrometry, with particular attention to the compound's stereochemical purity when used in chiral applications. These methodological developments align with the pharmaceutical industry's push toward quality by design (QbD) principles.

The safety profile of 1254561-24-4 has been systematically evaluated through standard toxicological assessments, showing favorable results for research-scale handling. Proper storage conditions involve protection from moisture and oxygen in amber glass containers, with recommended temperatures below -20°C for long-term preservation. These handling protocols reflect best practices in laboratory chemical management, a topic of growing importance in research facility safety discussions across academic and industrial settings.

Market analysts project steady growth in demand for 1-Ethenyl-3-propylpyrrolidin-2-one, driven by expanding applications in neurological drug development and advanced material engineering. The compound's commercial availability through specialty chemical suppliers has improved significantly, with many vendors now offering custom synthesis services and GMP-grade quantities for preclinical studies. This accessibility supports the compound's integration into high-throughput screening platforms and combinatorial chemistry approaches that dominate modern drug discovery workflows.

Emerging research directions for CAS 1254561-24-4 include exploration of its photophysical properties for potential use in organic electronics and investigation of its biocatalytic transformation pathways. These innovative applications position the compound at the intersection of multiple cutting-edge technologies, from optoelectronic materials to enzymatic synthesis platforms. Such multidisciplinary potential makes 1-Ethenyl-3-propylpyrrolidin-2-one a compelling subject for ongoing scientific investigation and industrial development.